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Compound of Interest |

Compound Name: BMS905
Cat. No.: B12395234
Get Quote
\ J

Compound: BMS-986260 Target: Transforming Growth Factor-beta Receptor 1 (TGFBR1) CAS
Number: 2001559-19-7 Molecular Formula: C1sH12CIFNeO Molecular Weight: 382.78 g/mol

Introduction

BMS-986260 is a potent and selective, orally bioavailable small molecule inhibitor of the
Transforming Growth Factor-beta Receptor 1 (TGFBR1) kinase, with an IC50 of 1.6 nM.[1][2][3]
It has demonstrated efficacy in preclinical cancer models, particularly in combination with
immunotherapy.[4][5] Overexpression of TGF-f in the tumor microenvironment is associated
with T-cell exclusion and a poor response to PD-1/PD-L1 blockade, making TGFBR1 an
attractive target for immuno-oncology research. These application notes provide detailed
protocols for the formulation and administration of BMS-986260 in animal studies, based on
published preclinical data.

Physicochemical and Pharmacokinetic Properties

A summary of the key physicochemical and pharmacokinetic parameters of BMS-986260 is
presented in the table below. This information is critical for designing and interpreting in vivo
studies.
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Parameter Value Species Reference
IC50 (TGFBR1) 1.6 nM
IC50 (TGFBR?2) >15 pM

Solubility

Soluble in DMSO

Oral Bioavailability

Well absorbed from a
] ) Mouse, Rat, Dog
solution formulation

Protein Binding (Free

Fraction) 12% Mouse
10% Rat

13% Dog

10% Human

Human Clearance
(Predicted)

Low (4.25 mL/min/kg)

TGF-B Signaling Pathway

BMS-986260 exerts its therapeutic effect by inhibiting the TGF-[3 signaling pathway. This
pathway plays a crucial role in various cellular processes, including cell growth, differentiation,

and apoptosis. In the context of cancer, TGF-[3 can promote tumor growth and suppress the

anti-tumor immune response. The canonical TGF-3 signaling cascade is initiated by the binding

of a TGF-f ligand to a type Il receptor (TGFBRII), which then recruits and phosphorylates a

type | receptor (TGFBRI), also known as ALK5. This phosphorylation activates the kinase

activity of TGFBRI, which in turn phosphorylates downstream signaling molecules, primarily
SMAD2 and SMAD3. Phosphorylated SMAD2/3 then forms a complex with SMAD4, which
translocates to the nucleus to regulate the transcription of target genes. BMS-986260

selectively inhibits the kinase activity of TGFBRI, thereby blocking the entire downstream

signaling cascade.
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Figure 1: Simplified TGF-f3 signaling pathway and the mechanism of action of BMS-986260.
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Experimental Protocols
Formulation for Oral Administration in Animal Studies

For in vivo experiments, BMS-986260 can be formulated as a solution for oral gavage. The
following protocol is recommended for preparing a dosing solution.

Materials:

e BMS-986260 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NacCl)

Vehicle Composition:

10% DMSO

40% PEG300

5% Tween-80

45% Saline
Preparation Protocol:

» Weigh the required amount of BMS-986260 powder based on the desired final concentration
and total volume.

e Add 10% of the final volume of DMSO to the BMS-986260 powder and vortex or sonicate
until fully dissolved.

e Add 40% of the final volume of PEG300 and mix thoroughly.
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e Add 5% of the final volume of Tween-80 and mix until the solution is homogeneous.
e Add 45% of the final volume of saline and mix thoroughly.

e The final solution should be clear. It is recommended to prepare the formulation fresh on the
day of use. If precipitation occurs, gentle heating and sonication can be used to aid
dissolution.

In Vivo Efficacy Study in a Syngeneic Mouse Model

The following is a representative protocol for evaluating the anti-tumor efficacy of BMS-986260
in combination with an anti-PD-1 antibody in the MC38 murine colon carcinoma model.

Animal Model:

e C57BL/6 mice

Tumor Cell Line:

e MC38 murine colon carcinoma cells

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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